Cas no 2171980-95-1 (3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid)

• Product Name: 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid
• CAS No: 2171980-95-1
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6046599
• PubChem ID: 165877281
• Update Time: 2025-05-21

3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid
• 2171980-95-1
• 3-[N-(cyclopropylmethyl)-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido]propanoic acid
• EN300-1550143

• Inchi： 1S/C27H32N2O5/c1-2-19(26(32)29(14-13-25(30)31)16-18-11-12-18)15-28-27(33)34-17-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,18-19,24H,2,11-17H2,1H3,(H,28,33)(H,30,31)
• InChI Key： WBJCUTCQZZLAPB-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)N(CCC(=O)O)CC1CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid

Comprehensive Guide to 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid (CAS No. 2171980-95-1)

3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid (CAS No. 2171980-95-1) is a specialized organic compound widely used in pharmaceutical research and peptide synthesis. This compound features a unique structure incorporating a cyclopropylmethyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it particularly valuable in solid-phase peptide synthesis (SPPS). Researchers and chemists frequently search for this compound due to its role in developing novel therapeutic agents and its applications in drug discovery.

The molecular formula of 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid is C₂₈H₃₂N₂O₅, and its molecular weight is approximately 476.57 g/mol. The presence of the Fmoc group ensures selective deprotection during peptide synthesis, a feature highly sought after in modern biochemical research. This compound is often utilized in the synthesis of peptide-based drugs, which are gaining traction due to their high specificity and lower toxicity compared to traditional small-molecule drugs.

One of the key advantages of 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid is its compatibility with automated peptide synthesizers. This compatibility has made it a staple in high-throughput screening (HTS) and combinatorial chemistry, where efficiency and precision are paramount. The cyclopropylmethyl moiety also contributes to the compound's stability, enhancing its shelf life and usability in long-term research projects.

In recent years, the demand for peptide-based therapeutics has surged, driven by advancements in personalized medicine and targeted drug delivery systems. 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid plays a critical role in this domain, enabling the synthesis of peptides with modified backbones for improved pharmacokinetic properties. Researchers are particularly interested in its potential applications in oncology, neurology, and immunology, where peptide drugs show promising results.

From a commercial perspective, 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid is available through specialized chemical suppliers, often in high-purity grades suitable for research and development. Its price and availability can vary depending on market demand and the scale of production. Companies involved in peptide synthesis and drug discovery frequently list this compound in their catalogs, highlighting its importance in the pharmaceutical industry.

For those working in laboratory settings, proper handling and storage of 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid are essential to maintain its integrity. It is recommended to store the compound in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provided by suppliers offer detailed guidelines for safe usage, ensuring compliance with laboratory safety standards.

The versatility of 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid extends beyond peptide synthesis. It is also explored in material science for developing biofunctionalized surfaces and in diagnostics for creating peptide-based biosensors. These interdisciplinary applications underscore its significance in both academic and industrial research.

In conclusion, 3-N-(cyclopropylmethyl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamidopropanoic acid (CAS No. 2171980-95-1) is a pivotal compound in modern chemistry and pharmaceutical research. Its unique structural features, combined with its broad applicability, make it a valuable asset for scientists and researchers worldwide. As the field of peptide therapeutics continues to evolve, the demand for high-quality intermediates like this compound is expected to grow, further cementing its role in advancing medical science.